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Compound of Interest

Compound Name: 4-Decyn-3-one

cat. No.: 88691249

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Decyn-3-one, including its
chemical identity, physicochemical properties, a general synthesis protocol, and a discussion of
its potential biological activities based on related compounds. Due to the limited availability of
data for this specific molecule, information from closely related alkynones is used to provide a
broader context for its potential characteristics and applications.

Chemical Identity
e |UPAC Name: Dec-4-yn-3-one
e Molecular Formula: C10H160[1]
e Molecular Weight: 152.23 g/mol [1]
e Synonyms:
o 4-Decyn-3-one

Physicochemical Properties

The experimental data for 4-Decyn-3-one is not readily available. The following table
summarizes key physicochemical properties, with some values estimated or based on the
closely related compound 4-Decyne.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b8691249?utm_src=pdf-interest
https://www.benchchem.com/product/b8691249?utm_src=pdf-body
https://www.chemsynthesis.com/base/chemical-structure-39697.html
https://www.chemsynthesis.com/base/chemical-structure-39697.html
https://www.benchchem.com/product/b8691249?utm_src=pdf-body
https://www.benchchem.com/product/b8691249?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8691249?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C10H160 [1]
Molecular Weight 152.23 g/mol [1]
Boiling Point 75-76°C at 20 mmHg (for 4- 2]
Decyne)

Density 0.772 g/cm? (for 4-Decyne) [2]
Refractive Index 1.4340 (for 4-Decyne) [2]
Flash Point 52°C (for 4-Decyne) [2]
Water Solubility Insoluble [2]
logP (octanol/water) 4.527 (estimated for 4-Decyne)  [2][3]
SMILES CCCcCcCc#CC(=0)CC [1]
InChikey HQTBFCVXQBMDSW- (1]

UHFFFAOYSA-N

General Experimental Protocol for the Synthesis of
Alkynones

A common method for the synthesis of alkynones involves the oxidation of the corresponding
secondary alkynyl alcohol. The following is a generalized protocol.

Reaction: Oxidation of Dec-4-yn-3-ol to Dec-4-yn-3-one
Materials:
e Dec-4-yn-3-ol

¢ Pyridinium chlorochromate (PCC) or other suitable oxidizing agent (e.g., Swern oxidation
reagents)

¢ Anhydrous dichloromethane (CHzCl2) or other suitable solvent
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Silica gel

Anhydrous magnesium sulfate (MgSOQOa)

Hexane

Ethyl acetate

Procedure:

Preparation: A solution of Dec-4-yn-3-ol in anhydrous dichloromethane is prepared in a
round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

Oxidation: Pyridinium chlorochromate (PCC) is added portion-wise to the stirred solution at
room temperature. The reaction mixture is monitored by thin-layer chromatography (TLC)
until the starting material is consumed.

Workup: The reaction mixture is filtered through a pad of silica gel to remove the chromium
salts. The silica gel is washed with additional dichloromethane.

Extraction: The combined organic filtrate is washed sequentially with a saturated aqueous
solution of sodium bicarbonate, water, and brine.

Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate,
filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

Purification: The crude product is purified by column chromatography on silica gel using a
mixture of hexane and ethyl acetate as the eluent to yield pure 4-Decyn-3-one.

Note: This is a general procedure. Reaction conditions such as temperature, reaction time, and

the choice of oxidizing agent and solvent may need to be optimized for specific substrates.

Potential Biological Activity and Applications

While specific biological activity for 4-Decyn-3-one has not been extensively reported, the

alkyne and ketone functional groups are present in many biologically active natural products

and synthetic compounds.[4]
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» Antimicrobial and Antiviral Properties: Many natural products containing alkyne moieties
exhibit significant antimicrobial and antiviral activities.[4] Derivatives of 1,4-pentadien-3-one
have shown antibacterial and antiviral properties, suggesting that the enone-like structure in
alkynones could be a source of bioactivity.[5]

o Enzyme Inhibition: The electrophilic nature of the triple bond conjugated to a carbonyl group
makes alkynones potential candidates for covalent inhibitors of enzymes, particularly those
with nucleophilic residues like cysteine or serine in their active sites.

e Synthetic Intermediates: Alkynones are versatile intermediates in organic synthesis. The
alkyne can undergo various transformations, such as cycloaddition reactions and transition-
metal-catalyzed cross-coupling reactions, while the ketone can be modified through
nucleophilic additions and reductions.[6] For instance, related alkynols are used in the
synthesis of insect pheromones.[6][7]

Visualizations
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Caption: General workflow for the synthesis of 4-Decyn-3-one via oxidation.
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Caption: Potential applications and research areas for 4-Decyn-3-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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